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Compound of Interest

Compound Name: (4-(Aminomethyl)phenyl)methanol

Cat. No.: B020502

An In-depth Technical Guide to (4-
(Aminomethyl)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of (4-
(Aminomethyl)phenyl)methanol, a versatile chemical intermediate with significant
applications in pharmaceutical development and chemical research. It covers the compound's
chemical structure, IUPAC nomenclature, physicochemical properties, synthesis protocols, and
key applications.

Chemical Structure and Identification

(4-(Aminomethyl)phenyl)methanol is a substituted aromatic compound featuring a benzene
ring with an aminomethyl (-CHz2NH2) group and a hydroxymethyl (-CH20H) group at the para
(1,4) positions. Its unique structure makes it a valuable building block in organic synthesis.

IUPAC Name: [4-(aminomethyl)phenyllmethanol[1]
Chemical Structure:

A visual representation of the 2D chemical structure is as follows:
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Chemical Identifiers

The following table summarizes the key identifiers for this compound.

Identifier Value Reference
CAS Number 39895-56-2 [1][2]
Molecular Formula CsH11NO [1112][3]
Molecular Weight 137.18 g/mol [11[3114]
InChl Key WMOUKOAUAFESMR- (3]

UHFFFAOYSA-N

SMILES C1=CC(=CC=C1CN)CO

[1]

4-(Aminomethyl)benzyl
alcohol, 4-

Synonyms ]
Hydroxymethylbenzylamine, p-

(Hydroxymethyl)benzylamine

[1]141[5]

Physicochemical Properties

Key physical and chemical properties are outlined below, providing essential data for

experimental design and handling.
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Property Value Reference
Appearance Off-white to grayish-white solid  [2][5]
Melting Point 80-82 °C [5]

Boiling Point 280.0 £ 20.0 °C (Predicted) [2][5]
Density 1.113 + 0.06 g/cm3 (Predicted) [2][5]
Storage 2-8°C, Inert atmosphere, Keep 5]

in dark place

Synthesis and Experimental Protocols

(4-(Aminomethyl)phenyl)methanol can be synthesized through various routes. A common
and efficient method involves the catalytic reduction of 4-(hydroxymethyl)benzonitrile.

Synthesis via Reduction of 4-
(Hydroxymethyl)benzonitrile

This protocol details the reduction of the nitrile group to a primary amine using a nickel catalyst
under a hydrogen atmosphere.

Experimental Protocol:

Reaction Setup: Dissolve 4-hydroxymethylbenzonitrile (2.0 g, 15 mmol) as the raw material
in a methanol:ammonia (100 ml) solution in a suitable reaction vessel.[5]

o Catalyst Addition: Add nickel Raney (0.5 g) to the solution to act as the catalyst.[5]

e Hydrogenation: Carry out the reduction reaction under a hydrogen atmosphere (50 psi) for
20 hours.[5]

o Work-up: Upon completion, filter the reaction mixture through a diatomaceous earth pad to
remove the catalyst.[5]

¢ [solation: Concentrate the filtrate under reduced pressure to yield the final product, (4-
aminomethylphenyl)methanol, as a white solid (yield: 2.01 g, 98%). The resulting product is
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typically pure enough for subsequent reactions without further purification.[5]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis protocol described above.

Starting Material: Solvent: Catalyst:
4-Hydroxymethylbenzonitrile (15 mmol) Methanol/Ammonia (100 ml) Raney Nickel (0.5 g)

Reaction Setup

Hydrogenation:
50 psi Hz for 20 hrs

Reaction Conditions

Filtration:
Remove catalyst via Celite pad

Y

Concentration:
Evaporate solvent under reduced pressure

Product Isolation

Final Product:

(4-(Aminomethyl)phenyl)methanol
(98% Yield)

Figure 1: Synthesis of (4-(Aminomethyl)phenyl)methanol

Click to download full resolution via product page

Caption: Workflow for the catalytic reduction of 4-(hydroxymethyl)benzonitrile.
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Applications in Research and Drug Development

(4-(Aminomethyl)phenyl)methanol is a key intermediate in the synthesis of a wide range of
biologically active molecules and specialty chemicals.[2][6]

o Pharmaceutical Development: The compound serves as a crucial building block for
synthesizing pharmaceutical agents. Its structure is particularly useful in developing drugs
targeting neurological disorders, as well as for creating novel analgesics and anti-
inflammatory agents.[6]

» Biochemical Research: It is employed as a reagent in various biochemical assays, aiding
researchers in the study of enzyme activities and molecular interactions, which is a
fundamental aspect of the drug discovery process.[6]

o Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, it is also utilized in the
production of advanced agrochemicals and other specialty chemicals.[6]

The versatility and reactivity of (4-(Aminomethyl)phenyl)methanol make it an indispensable
component for innovation in multiple scientific and industrial fields.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical structure and IUPAC name of (4-
(Aminomethyl)phenyl)methanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020502#chemical-structure-and-iupac-name-of-4-
aminomethyl-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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